- Benign Synthesis of 2-Ethylhexanoic Acid by Cytochrome P450cam: Enzymatic, Crystallographic, and Theoretical StudiesBiochemistry, 2001, 40(32), 9532-9538,
Cas no 148904-97-6 (1,4-HEXANEDIOL, 2-ETHYL-)
1,4-HEXANEDIOL, 2-ETHYL- structure
1,4-HEXANEDIOL, 2-ETHYL-
148904-97-6
C8H18O2
146.227
3194825
1,4-HEXANEDIOL, 2-ETHYL- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Lactic acid , NADH , L-Lactate dehydrogenase , Putidaredoxin reductase Catalysts: Camphor 5-monooxygenase Solvents: Water
Reference
1,4-HEXANEDIOL, 2-ETHYL- Raw materials
1,4-HEXANEDIOL, 2-ETHYL- Preparation Products
1,4-HEXANEDIOL, 2-ETHYL- Related Literature
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Naushad Ahmed,Kamal Uddin Ansari Dalton Trans., 2022,51, 8766-8776
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Jianrong Steve Zhou,Xiaolei Huang,Shenghan Teng,Yonggui Robin Chi Chem. Commun., 2021,57, 3933-3936
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Carlo U. Perotto,George Marshall,Graham J. Jones,E. Stephen Davies,William Lewis,Jonathan McMaster Chem. Commun., 2015,51, 16988-16991
-
Yaohan Liu,Mingyue Li,Wei Dong,Fang Yang,Laigui Wang,Shaobin Yang Phys. Chem. Chem. Phys., 2021,23, 21817-21824
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Ping Wu,Pan Du,Hui Zhang,Chenxin Cai Phys. Chem. Chem. Phys., 2014,16, 5640-5648
-
Pu Wang,Qing-hua Zhang,Thanh Wang,Wei-hai Chen,Dai-wei Ren,Ying-ming Li,Gui-bin Jiang RSC Adv., 2012,2, 1350-1355
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Tatsuto Yui,Yuka Kobayashi,Yuri Yamada,Takako Tsuchino,Kazuhisa Yano,Tsukasa Torimoto,Haruo Inoue Phys. Chem. Chem. Phys., 2006,8, 4585-4590
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Goutam Pramanik,Jana Humpolickova,Jan Valenta,Paromita Kundu,Sara Bals,Petr Bour,Martin Dracinsky,Petr Cigler Nanoscale, 2018,10, 3792-3798
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10. Front cover
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